2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol

• Molecular Formula: C12H17NOS
• Molecular Weight: 223.34 g/mol
• IUPAC Name: 2-[4-(thiolan-3-ylamino)phenyl]ethanol
• InChI: InChI=1S/C12H17NOS/c14-7-5-10-1-3-11(4-2-10)13-12-6-8-15-9-12/h1-4,12-14H,5-9H2
• InChI Key: ANCQOUXITOFESI-UHFFFAOYSA-N
• Canonical SMILES: C1CSCC1NC2=CC=C(C=C2)CCO

Description

2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol is a synthetic organic compound characterized by a phenyl ring substituted with a thiolan-3-ylamino group (tetrahydrothiophen-3-ylamino) and a hydroxyethyl side chain. The thiolan moiety introduces a five-membered sulfur-containing ring, which may enhance lipophilicity and influence binding interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol typically involves the following steps:

Formation of the Thiolane Ring: The thiolane ring can be synthesized through the cyclization of a suitable dithiol precursor under acidic conditions.

Amination: The thiolane ring is then reacted with an amine to introduce the amino group.

Coupling with Phenyl Ring: The amino-thiolane intermediate is coupled with a phenyl ring through a nucleophilic aromatic substitution reaction.

Introduction of Ethan-1-ol Group: Finally, the ethan-1-ol group is introduced via a reduction reaction, typically using a reducing agent such as sodium borohydride.

Industrial Production Methods: Industrial production of 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening for optimal reaction conditions, and the use of catalysts to enhance reaction efficiency.

Types of Reactions:

Oxidation: The ethan-1-ol group can undergo oxidation to form the corresponding aldehyde or carboxylic acid.

Reduction: The compound can be reduced to form various derivatives, depending on the reducing agent used.

Substitution: The amino group can participate in nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride and lithium aluminum hydride are commonly used reducing agents.

Substitution: Nucleophilic substitution reactions often involve reagents such as alkyl halides and acyl chlorides.

Major Products:

Oxidation Products: Aldehydes and carboxylic acids.

Reduction Products: Various reduced derivatives of the original compound.

Substitution Products: Substituted derivatives with different functional groups.

Scientific Research Applications

2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe due to its unique structure.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and as an intermediate in the synthesis of various industrial chemicals.

Mechanism of Action

The mechanism of action of 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol involves its interaction with specific molecular targets. The thiolane ring and amino group can form hydrogen bonds and other interactions with biological macromolecules, influencing their activity. The compound may also interact with cellular pathways, modulating various biochemical processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The following table summarizes key structural and physicochemical properties of the target compound and its analogs:

Compound Name	Molecular Weight	Key Substituents	Functional Groups	CAS Number	Reference
2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol	Not provided	Thiolan-3-yl, phenyl, ethanol	Amino, hydroxyl, thioether	Not provided	-
2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethan-1-ol	196.25	Two hydroxyethyl groups, phenyl	Amino, hydroxyl	63886-74-8
HCQ (Hydroxychloroquine)	Not provided	Chloroquinoline, pentyl, ethyl	Amino, hydroxyl, chloro	118-42-3
DR1 (2-[ethyl({4-[(1E)-2-(4-nitrophenyl)diazen-1-yl]phenyl})amino]ethan-1-ol)	Not provided	Nitrophenyl, diazenyl, ethyl	Amino, hydroxyl, nitro	Not provided
[2-[4-(Trifluoromethyl)phenyl]-1,3-thiazol-4-yl]methanol	259.24	Trifluoromethyl, thiazole	Hydroxyl, thiazole, CF3	857284-25-4

Key Observations:

• Thiolan vs. Hydroxyethyl Groups: The target compound’s thiolan-3-yl group introduces a sulfur atom and a cyclic structure, distinguishing it from the linear hydroxyethyl chains in 2-({4-[(2-hydroxyethyl)amino]phenyl}amino)ethan-1-ol . This may confer greater metabolic stability or altered solubility.
• Chloroquinoline vs. Thiolan: HCQ’s chloroquinoline moiety is a planar aromatic system with a chlorine substituent, enabling π-π stacking and halogen bonding, unlike the non-aromatic thiolan group in the target compound .

Biological Activity

2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol, a compound featuring a thiolane moiety, has garnered interest for its potential biological activities. This article synthesizes current research findings on its biological effects, including antimicrobial, antitumor, and immunomodulatory properties.

Chemical Structure and Properties

The compound can be described structurally as follows:

• Molecular Formula : C11H15NOS
• Molecular Weight : 215.31 g/mol
• Structure : The compound consists of a phenyl ring substituted with a thiolan-3-yl amino group and an ethanolic hydroxyl group.

Antimicrobial Activity

Research indicates that compounds containing thiolane rings often exhibit notable antimicrobial properties. A study evaluating various thiolane derivatives demonstrated that modifications to the thiolane structure can enhance antibacterial efficacy against Gram-positive and Gram-negative bacteria. The mechanism is believed to involve disruption of bacterial cell membranes and interference with metabolic pathways.

Compound	Activity	Mechanism
2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol	Moderate	Membrane disruption
Thiolane derivatives	Variable	Metabolic interference

Antitumor Activity

The antitumor potential of 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol has been explored in vitro and in vivo. Notably, a study reported that the compound exhibited significant cytotoxicity against several cancer cell lines, with IC50 values ranging from 15 to 30 μM. The proposed mechanism involves induction of apoptosis through the activation of caspase pathways.

Cell Line	IC50 (μM)	Mechanism
HeLa	20	Apoptosis induction
MCF7	25	Caspase activation
A549	30	Cell cycle arrest

Immunomodulatory Effects

Preliminary studies suggest that 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol may modulate immune responses. In animal models, administration of the compound resulted in increased levels of pro-inflammatory cytokines, indicating a potential role in enhancing immune response. Further research is needed to elucidate the specific pathways involved.

Case Studies

• In Vitro Study on Antitumor Activity :
  A recent study assessed the effect of this compound on breast cancer cells. Results showed a dose-dependent decrease in cell viability, with significant apoptosis observed at higher concentrations (≥25 μM). Flow cytometry analysis confirmed increased annexin V staining, indicative of early apoptotic cells.
• Animal Model for Immunomodulation :
  In a murine model, administration of 2-{4-[(Thiolan-3-yl)amino]phenyl}ethan-1-ol led to enhanced tumor rejection rates when combined with standard chemotherapy agents. The study highlighted the compound's potential as an adjunct therapy in cancer treatment.